Cas no 2137990-70-4 (2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide)

• Product Name: 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide
• CAS No: 2137990-70-4
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5973884
• PubChem ID: 165481259
• Update Time: 2025-06-14

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide
• 2137990-70-4
• EN300-1112280

• Inchi： 1S/C10H18N4O/c1-4-5-12-10(15)8(3)14-6-9(11)7(2)13-14/h6,8H,4-5,11H2,1-3H3,(H,12,15)
• InChI Key： VRDJNVNDPKQNGD-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=C(C(C)=N1)N)NCCC

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide

Research Brief on 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide (CAS: 2137990-70-4)

2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide (CAS: 2137990-70-4) is a small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrazole and propanamide moieties, has shown potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

The synthesis of 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide involves multi-step organic reactions, with a focus on optimizing yield and purity. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity. The compound's stability under various physiological conditions has also been investigated, providing insights into its potential for in vivo applications.

In vitro studies have demonstrated that 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide exhibits selective binding affinity for specific biological targets, including kinases and G-protein-coupled receptors (GPCRs). These findings suggest its potential as a modulator of signaling pathways implicated in diseases such as cancer, inflammation, and neurological disorders. Notably, the compound's ability to cross the blood-brain barrier (BBB) has been a subject of interest, highlighting its potential for central nervous system (CNS) drug development.

Recent preclinical evaluations have further elucidated the compound's pharmacokinetic and pharmacodynamic profiles. Animal models have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, with minimal off-target effects. These results underscore the compound's potential as a therapeutic agent, though further optimization and toxicity studies are warranted before clinical translation.

In summary, 2-(4-amino-3-methyl-1H-pyrazol-1-yl)-N-propylpropanamide represents a promising candidate in the realm of drug discovery. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its therapeutic efficacy, and addressing any potential safety concerns. The compound's versatility and potential applications underscore its significance in advancing chemical biology and pharmaceutical sciences.